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Dnipro River Basin: A Preliminary Assessment
of Water Contamination

A Technical Guide for Researchers and Scientists

The Dnipro River, a vital artery for Ukraine and a significant European waterway, is facing a
growing threat from a complex mixture of pollutants. This technical guide synthesizes
preliminary findings on the contamination of the Dnipro River basin, offering a resource for
researchers, scientists, and professionals in drug development. The report outlines the primary
contaminants, presents available quantitative data, details experimental methodologies
employed in key studies, and visualizes the intricate relationships between pollution sources
and their environmental impact.

Overview of Contaminant Landscape

The Dnipro River basin is subjected to a wide array of contaminants stemming from industrial
activities, agricultural runoff, municipal wastewater, and the legacy of the Chernobyl nuclear
disaster. Recent studies have identified a multitude of pollutants, including heavy metals,
pesticides, radioactive isotopes, pharmaceuticals, and excess nutrients, which contribute to the
deteriorating ecological status of the river.

A 2020 investigative screening conducted under the EUWI+ project identified 161 target and
440 suspect organic pollutants in surface water and biota samples. This underscores the
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chemical complexity of the contamination. Furthermore, the conflict in the region has
introduced new pollution risks, including the release of toxic substances from damaged
industrial sites and military activities, exacerbating the existing environmental challenges. The
destruction of the Kakhovka dam in 2023, for instance, is suspected to have released a "toxic
time bomb" of heavy metals from the reservoir's sediment.

Quantitative Analysis of Key Contaminants

The following tables summarize the quantitative data on various pollutants detected in the
Dnipro River basin from recent studies. These tables are intended to provide a comparative

overview of contamination levels.

Table 1. Heavy Metal Concentrations in Dnipro River Surface Water
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Concentration
Metal
Range (pg/L)

Sampling
Location(s)

Key Findings Source

Cadmium (Cd) Up to 2.66

27 sites in the
Dnipro River

Basin

Exceeded the
Annual Average
Environmental
Quality Standard
(AA-EQS) of
0.15 pg/l at
seven sites. The
highest
concentration
was observed
below

Zaporizhzhia city.

Nickel (Ni) Upto 6.14

Ros River, below

Bila Tserkva

Exceeded the
AA-EQS of 4.0
po/l at the
sampling site
influenced by

wastewater.

Mercury (Hg) Upto 0.04

Teteriv River,

below Zhytomyr

Did not exceed
the Maximum
Acceptable
Concentration-
EQS of 0.07 g/l
at any of the

sampling sites.

Zinc (Zn) -

Kanev Reservoir

near Kyiv

Investigated in
water and

sediments.

Copper (Cu) -

Kanev Reservoir

near Kyiv

Investigated in
water and

sediments.
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Lead (Pb)

Kanev Reservoir

near Kyiv

Investigated in
water and

sediments.

Chromium (Cr)

Kanev Reservoir

near Kyiv

Investigated in
water and

sediments.

Kanev Reservoir

Investigated in

Manganese (Mn) - ] water and
near Kyiv )
sediments.
Found at
Kakhovka alarming levels
Arsenic (As) - Reservoir on a public
sediments beach after the

dam destruction.

Table 2: Organic and Other Pollutants of Concern
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Pollutant Type Key Findings Source
Detected in
concentrations above

) o EQS limits. Banned in

Atrazine Pesticide ]
the EU due to its
danger to humans and
animals.

Brominated o

) Detected in biota

Diphenylethers Flame Retardants
samples.

(BDEs)

Dioxins and Dioxin- ] Analyzed in biota

] Industrial Byproducts

like compounds samples.

Pharmaceuticals

(antibiotics, anti- Detected in water

inflammatory drugs, ] samples, with a wide

_ Pharmaceuticals _

steroids, variety of compounds

antidepressants, present.

antifungal drugs)

. Found at excessive

Nitrates, Phosphates, ) I

Nutrients levels, contributing to

Sulfates
algal blooms.

Found at alarming
levels in the

DDT Pesticide sediments of the now-
empty Kakhovka
reservoir.

Table 3: Radioactive Contamination
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Radionuclide Source Key Findings Source

Accumulation in plants
of the Dnipro River's
floodplain ecosystems
137Cs (Radiocesium) Chernobyl disaster has been studied.
Bioavailability is
dependent on soil

properties.

Tailings from these

) ] o activities have
Naturally Occurring Uranium mining and )
) ] o resulted in the
Radionuclides milling o
contamination of

substantial areas.

Experimental Protocols

A comprehensive understanding of the contamination landscape requires a detailed
examination of the methodologies used for sample collection, preparation, and analysis. The
following sections outline the experimental protocols employed in key studies of the Dnipro
River basin.

Water and Biota Sampling for Organic and Inorganic
Pollutants

The "Investigative monitoring of the Dnieper River Basin" organized by the EUWI+ project
provides a robust example of a comprehensive sampling and analysis campaign.

o Sampling: Surface water samples were collected from 27 sites and five biota (fish) samples
were collected from five sites in October 2020.

o Sample Handling: All surface water samples for organic contaminant analysis were collected
in 5-liter HDPE containers, pre-cleaned with HPLC-grade methanol. Samples were stored in
cooling boxes at 4-8°C during transport.

» Analytical Techniques:
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o Wide-scope target, suspect, and non-target screening: Liquid Chromatography-
Electrospray lonization-Quadrupole Time-of-Flight-High-Resolution Mass Spectrometry
(LC-ESI-QTOF-HRMS) was used for the analysis of over 2,200 target compounds and
over 65,000 suspect compounds in surface water and biota.

o Heavy Metals: Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) was used for the
determination of heavy metals in biota and surface water. The method was accredited
according to EN ISO/IEC 17025:2005.

o Dioxins, Dioxin-like compounds, and Brominated Diphenylethers (BDES): High-Resolution
Gas Chromatography-Electron lonization-High-Resolution Mass Spectrometry (HRGC-EI-
HRMS) was used for the analysis of these compounds in biota.

e Quality Control: Procedural blanks were analyzed for each batch of samples, and any
detected signals were subtracted from the sample signals. The potential loss of substances
during sample preparation was corrected for using the standard addition method for
quantification. Internal standards were spiked into all samples.

Analysis of Sediments from the Kakhovka Reservoir

Following the destruction of the Kakhovka dam, Czech and Ukrainian experts analyzed
sediment samples for a wide range of toxins.

o Sampling: Seven samples were collected: five from the Dnipro River and two from craters
left by rocket fire.

e Analytes: The samples were analyzed for heavy metals, polycyclic aromatic hydrocarbons
(PAHS), non-polar extractable compounds (NECs), hydrocarbons C10 — C40, cyanides,
polychlorinated biphenyls (PCBs), hexachlorobenzene (HCB), pentachlorobenzene (PeCB),
hexachlorobutadiene (HCBD), organochlorine pesticide residues (OCPs), brominated flame
retardants (BFRs), dechlorane plus (DP), polychlorinated naphthalenes (PCNs), poly- and
perfluoroalkylated substances (PFASSs), short and medium chain chlorinated paraffins
(SCCPs and MCCPs), and dioxins (PCDD/Fs) and dioxin

 To cite this document: BenchChem. [preliminary studies on water contamination in the
Dnipro River basin]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1237817#preliminary-studies-on-water-contamination-in-the-dnipro-river-basin
https://www.benchchem.com/product/b1237817#preliminary-studies-on-water-contamination-in-the-dnipro-river-basin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1237817#preliminary-studies-on-water-
contamination-in-the-dnipro-river-basin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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